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Cat. No.: B1148476

For Researchers, Scientists, and Drug Development
Professionals

Introduction to Hydroxypropyl Guar Gum in
Cosmetics

Hydroxypropyl Guar (HPG) is a non-ionic polymer derived from the natural guar gum, extracted
from the seeds of Cyamopsis tetragonoloba. The modification with propylene oxide enhances
its properties, making it a highly versatile and valuable ingredient in cosmetic formulations.[1]
HPG is prized for its ability to function as a thickener, emulsion stabilizer, film former, and
conditioning agent in a wide array of personal care products, including skin care, hair care, and
makeup.[1][2] Its natural origin and biodegradability align with the growing consumer demand
for sustainable and "clean beauty" products.

Key Functions and Applications

Hydroxypropyl guar gum's utility in cosmetic science is multifaceted, primarily revolving
around its ability to control rheology and impart desirable sensory characteristics.

 Viscosity Control: HPG is an effective thickener for aqueous and hydroalcoholic solutions,
creating gels, lotions, and creams with desirable textures.[3] It is stable over a wide pH range
and compatible with electrolytes and polar solvents.[3]
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o Emulsion Stabilization: In oil-in-water emulsions, HPG helps to prevent the separation of the

oil and water phases, contributing to the long-term stability and shelf-life of products like

lotions and creams.[1][4]

» Hair Conditioning: In hair care products such as shampoos and conditioners, HPG and its

cationic derivatives provide conditioning effects, making hair feel soft and silky, improving

manageability, and reducing tangling and breakage.[1]

e Film Forming: HPG can form a light, non-occlusive film on the skin or hair.[2] This film helps

to retain moisture and can offer protection from environmental stressors.[2]

e Sensory Enhancement: It imparts a smooth, lubricious feel to formulations, reducing the

greasy residue sometimes associated with other thickeners.[3]

Quantitative Data and Formulation Guidelines

The following tables summarize key quantitative data for the use of hydroxypropyl guar gum

in cosmetic formulations.

Table 1: Typical Use Levels of Hydroxypropyl Guar Gum

Formulation Type

Typical Concentration (%

wiw)

Key Function

Skin Lotions & Creams

0.1 - 1.5%(3]

Thickener, Emulsion Stabilizer,

Sensory Modifier

Thickener, Foam Stabilizer,

Shampoos & Body Washes 0.1-1.5% o
Conditioning Agent
Hair Conditioners 0.2-2.0% Conditioning Agent, Thickener
Gels (e.g., Hand Sanitizer) 0.5-2.0% Gelling Agent
) Suspending Agent, Texture
Makeup (e.g., Foundation) 0.1-1.0%

Modifier

Table 2: Physical and Chemical Properties
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Property Value

Appearance Fine yellow to off-white powder[1]

INCI Name Hydroxypropyl Guar

Viscosity (1% solution) 3000 - 5000 cps[4]

pH (1% solution) 50-7.0

Solubility Water-soluble

Compatibility Good with electrolytes and up to 30% ethanol[4]

Experimental Protocols

Preparation of a Moisturizing Skin Lotion with
Hydroxypropyl Guar Gum

This protocol outlines the preparation of a basic oil-in-water moisturizing lotion stabilized with
HPG.

Formulation:
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Phase Ingredient INCI Name % (wiw)

A Deionized Water Aqua to 100

Glycerin Glycerin 3.00

Hydroxypropyl Guar

Y yPropY Hydroxypropyl Guar 0.50

Gum
Caprylic/Capric Caprylic/Capric

B .py | p .Dy | p 10.00
Triglyceride Triglyceride

Cetearyl Alcohol Cetearyl Alcohol 3.00

Glyceryl Stearate Glyceryl Stearate 2.00

Stearic Acid Stearic Acid 1.50
Preservative (e.g.,

C Phenoxyethanol 1.00
Phenoxyethanol)

Fragrance Parfum g.s.

Procedure:

o Phase A Preparation: In the main beaker, add deionized water and glycerin. While stirring

with a propeller mixer, slowly sprinkle in the hydroxypropyl guar gum to avoid clumping.

Continue mixing until fully hydrated and a uniform gel is formed. Heat Phase A to 75°C.

o Phase B Preparation: In a separate beaker, combine all Phase B ingredients and heat to

75°C until all solids are melted and the phase is uniform.

o Emulsification: Slowly add Phase B to Phase A with continuous homogenization for 3-5

minutes to form a stable emulsion.

o Cooling: Begin cooling the emulsion while stirring with a propeller mixer.

o Phase C Addition: Once the temperature is below 40°C, add the preservative and fragrance.

Mix until uniform.
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o Final Adjustments: Check the pH and adjust if necessary to a range of 5.5-6.5. Homogenize
briefly again to ensure uniformity.

Preparation of a Conditioning Shampoo with
Hydroxypropyl Guar Gum

This protocol details the manufacturing process for a conditioning shampoo.

Formulation:
Phase Ingredient INCI Name % (wiw)
A Deionized Water Aqua to 100

Hydroxypropyl Guar
Y YPIORY Hydroxypropyl Guar 0.50

Gum
Sodium Laureth Sodium Laureth

B 15.00
Sulfate (70%) Sulfate

Cocamidopropyl Cocamidopropyl

' propy ' propy 10.00

Betaine (30%) Betaine
Citric Acid (50% o _

C ) Citric Acid g.s.to pH 5.5-6.5
solution)

Preservative e.g., Phenoxyethanol 1.00

Fragrance Parfum g.s.

Procedure:

e Hydration of HPG: In the main vessel, slowly disperse the hydroxypropyl guar gum into the
deionized water with moderate agitation. Mix until fully hydrated.

o Addition of Surfactants: Add the Sodium Laureth Sulfate and Cocamidopropyl Betaine to the
hydrated HPG solution. Mix slowly to avoid excessive foaming until the mixture is
homogeneous.
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e pH Adjustment and Final Additions: Adjust the pH to the desired range (5.5-6.5) with the citric
acid solution. Add the preservative and fragrance, and mix until uniform.

 Viscosity Check: Allow the shampoo to rest to eliminate any entrapped air before measuring
the final viscosity.

Viscosity Measurement Protocol

Objective: To determine the viscosity of a cosmetic cream or lotion using a Brookfield-type
rotational viscometer.

Apparatus:

Brookfield RVT Viscometer (or equivalent)

Appropriate spindle (e.g., T-bar for creams, disc spindle for lotions)

Helipath stand (for non-flowing creams)

Beaker (250 mL)

Water bath or temperature-controlled chamber
Procedure:

o Sample Preparation: Place approximately 200 mL of the test product into a 250 mL beaker.
Allow the sample to equilibrate to a constant temperature (e.g., 25°C) for at least one hour.

 Instrument Setup: Select an appropriate spindle and speed combination that will give a
torque reading between 10% and 90%. Attach the spindle to the viscometer.

¢ Measurement:

o For lotions, lower the viscometer so the spindle is immersed in the sample to the
immersion mark.

o For creams, use a Helipath stand with a T-bar spindle. Set the viscometer to slowly lower
the rotating spindle through the cream to measure the viscosity of fresh material.
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o Data Collection: Turn on the viscometer motor. Allow the reading to stabilize for 60 seconds
before recording the dial reading or the viscosity in centipoise (cP).

e Calculations: If using a dial-reading viscometer, multiply the reading by the factor
corresponding to the spindle and speed used.

Hair Combing Force Analysis

Objective: To quantify the conditioning effect of a hair care product by measuring the force
required to comb through a hair tress.

Apparatus:

o Texture Analyzer with a load cell

e Hair Combing Rig attachment

o Standardized hair tresses (e.g., virgin, bleached)

Procedure:

e Baseline Measurement:
o Thoroughly wet a hair tress with deionized water.
o Mount the tress in the Hair Combing Rig.

o Perform a set number of combing cycles (e.g., 10) at a constant speed, recording the
combing force. This is the baseline (control) measurement.

e Product Application:

o Apply a standardized amount of the conditioning product (e.g., shampoo, conditioner) to
the same hair tress.

o Lather and rinse according to a standard protocol.

e Post-Treatment Measurement:
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o While the tress is still wet, mount it back into the rig.

o Repeat the same combing procedure as in the baseline measurement.

o Data Analysis:

o Calculate the average combing force for both the baseline and post-treatment
measurements.

o The reduction in combing force is a quantitative measure of the product's conditioning
efficacy.

Sensory Evaluation of Skin Cream Texture

Objective: To assess the textural and sensory properties of a skin cream using a trained
sensory panel.

Methodology:

e Panelist Training: A panel of 10-15 individuals is trained to identify and rate the intensity of
specific sensory attributes of skin creams.

o Sample Preparation: Samples are coded and presented in a randomized order to the
panelists.

o Evaluation Protocol:

[¢]

Appearance: Panelists visually assess the product for attributes like gloss, color, and
smoothness.

o Pick-up: Panelists evaluate the feel of the product when scooping it from the container
(e.g., firmness, stickiness).

o Rub-out: A standardized amount of product is applied to the forearm. Panelists evaluate
attributes during application, such as spreadability, slip, and absorption time.

o After-feel: After a set time (e.g., 2 minutes), panelists evaluate the residual feel on the skin
(e.g., greasiness, tackiness, smoothness).
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o Data Collection: Panelists rate the intensity of each attribute on a labeled magnitude scale
(e.g., 0-10).

 Statistical Analysis: The data is statistically analyzed to determine significant differences

between formulations.

Mandatory Visualizations

© 2025 BenchChem. All rights reserved. 9/14 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

‘ Phase 1: Concept & Feasibility 2

Product Concept & Brief

\/

Feasibility & Market Analysis

- /
e - N - " N
Phase 2: Formulatlon‘;z Development Phase 3: Testing & Refinement
Ingredient Selection Stability & Compatibility Testing Performance Testing Sensory Evaluation
A
\ \
Prototype Formulation | [ p===============fF========—mo——— Formula Refinement |
- J/

Iteration

v /Phase 4: Scali iUp & Launch\

1
1
1
1
1
1
1
1
1
:
Lab-Scale Batching )l Pilot Batch & Scale-Up

Y

Full-Scale Manufacturing

Y

Product Launch

Click to download full resolution via product page

Caption: Workflow for cosmetic product development.
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Caption: Protocol for viscosity measurement.
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Caption: Workflow for hair combing force analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Hydroxypropyl Guar
Gum in Cosmetic Science]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1148476#application-of-hydroxypropyl-guar-gum-in-
cosmetic-science-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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